Cas no 89803-91-8 (9H-Xanthen-9-one, 1,2,3-trihydroxy-5-methoxy-)

• Product Name: 9H-Xanthen-9-one, 1,2,3-trihydroxy-5-methoxy-
• CAS No: 89803-91-8
• MF: C₁₄H₁₀O₆
• MW: 274.225604534149
• CID: 588905
• PubChem ID: 15379040
• Update Time: 2025-04-19

9H-Xanthen-9-one, 1,2,3-trihydroxy-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one, 1,2,3-trihydroxy-5-methoxy-
• 1,2,3-trihydroxy-5-methoxyxanthen-9-one
• 89803-91-8
• SCHEMBL22325695
• 1,2,3-TRIHYDROXY-5-METHOXY-9H-XANTHEN-9-ONE
• 1,2,3-trihydroxy-5-methoxyxanthone
• DTXSID70572188

• Inchi： 1S/C14H10O6/c1-19-8-4-2-3-6-11(16)10-9(20-14(6)8)5-7(15)12(17)13(10)18/h2-5,15,17-18H,1H3
• InChI Key： ZKDXDGJSBPWWEM-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C(C2C(=C(C(=CC1=2)O)O)O)=O)OC

Computed Properties

• Exact Mass: 274.04773803g/mol
• Monoisotopic Mass: 274.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones